Cas no 143888-84-0 ((2-bromo-4-chlorophenyl)methanol)

(2-Bromo-4-chlorophenyl)methanol is a halogenated aromatic alcohol with the molecular formula C₇H₆BrClO. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct bromo- and chloro-substitutions enhance reactivity, enabling selective functionalization at specific positions on the phenyl ring. The hydroxymethyl group offers further derivatization potential, such as oxidation to aldehydes or esterification. The compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its well-defined structure and purity make it suitable for precision applications in research and industrial processes. Typical purity levels exceed 95%, with analytical methods including GC-MS and NMR for verification.

(2-bromo-4-chlorophenyl)methanol structure

143888-84-0 structure

Product Name:(2-bromo-4-chlorophenyl)methanol

CAS No:143888-84-0

MF:C₇H₆BrClO

MW:221.478940486908

MDL:MFCD09056765

CID:1313920

PubChem ID:54049764

Update Time:2025-06-07

(2-bromo-4-chlorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

- (2-bromo-4-chlorophenyl)methanol
- SureCN710306
- CTK8G9650
- MB06939
- (2-bromo-4-chloro-phenyl)-methanol
- 2-BROMO-4-CHLOROBENZENEMETHANOL
- 2-bromo-4-chlorobenzyl alcohol
- 143888-84-0
- AKOS017553122
- Benzenemethanol, 2-bromo-4-chloro-
- (2-bromo-4-chloro-phenyl)methanol
- LSBLTOOILFNPNO-UHFFFAOYSA-N
- DB-361918
- EN300-153414
- MFCD09056765
- CS-0194565
- Z1269183118
- E90192
- J-508271
- SCHEMBL710306
- MDL： MFCD09056765
- Inchi： 1S/C7H6BrClO/c8-7-3-6(9)2-1-5(7)4-10/h1-3,10H,4H2
- InChI Key： LSBLTOOILFNPNO-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1CO)Cl

Computed Properties

Exact Mass: 219.92900
Monoisotopic Mass: 219.92906g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23000
LogP: 2.59480

(2-bromo-4-chlorophenyl)methanol Pricemore >>

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